Cas no 62541-35-9 (1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
• CAS No: 62541-35-9
• MF: C₁₃H₁₁Br₂NO₂
• MW: 373.039942026138
• CID: 441005
• PubChem ID: 13152825
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
• 4,5-dibromo-1-(2-phenylethyl)pyrrole-2-carboxylic acid
• 4,5-Dibromo-1-(2-phenylethyl)-1H-pyrrole-2-carboxylic acid
• DTXSID20522436
• SCHEMBL11623646
• 62541-35-9

• Inchi： 1S/C13H11Br2NO2/c14-10-8-11(13(17)18)16(12(10)15)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,17,18)
• InChI Key： MZHCQTRKOYHYLU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)N1CCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 370.91563
• Monoisotopic Mass: 370.91565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23